molecular formula C28H18N2 B14489946 (E)-Di(phenanthren-4-yl)diazene CAS No. 64985-33-7

(E)-Di(phenanthren-4-yl)diazene

Cat. No.: B14489946
CAS No.: 64985-33-7
M. Wt: 382.5 g/mol
InChI Key: CNRYEAIREZYYPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-Di(phenanthren-4-yl)diazene is an azo compound with the general structure R–N=N–R’, where both substituents (R and R’) are phenanthren-4-yl groups in the E (trans) configuration. According to IUPAC nomenclature rules, azo compounds are substitutively named using "diazene" as the parent hydride, with substituents specified as prefixes . The phenanthrene moieties in this compound introduce significant steric bulk and extended π-conjugation, which influence its electronic properties, thermal stability, and reactivity. While synthesis protocols for analogous diazenes (e.g., pyridinyl or phenyl derivatives) are well-documented , the preparation of phenanthrenyl-substituted diazenes likely requires specialized coupling reactions due to steric challenges.

Properties

CAS No.

64985-33-7

Molecular Formula

C28H18N2

Molecular Weight

382.5 g/mol

IUPAC Name

di(phenanthren-4-yl)diazene

InChI

InChI=1S/C28H18N2/c1-3-11-23-19(7-1)15-17-21-9-5-13-25(27(21)23)29-30-26-14-6-10-22-18-16-20-8-2-4-12-24(20)28(22)26/h1-18H

InChI Key

CNRYEAIREZYYPP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CC3=C2C(=CC=C3)N=NC4=CC=CC5=C4C6=CC=CC=C6C=C5

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Properties

Azo compounds vary widely based on substituent electronic and steric effects. Below is a comparative analysis of (E)-Di(phenanthren-4-yl)diazene with structurally related diazenes:

Compound Name Substituents (R, R’) Molecular Weight (g/mol) Melting Point (°C) Key Properties
(E)-Di(phenanthren-4-yl)diazene Phenanthren-4-yl ~328.4* Not reported High conjugation, steric hindrance, low solubility
(E)-1,2-di(pyridin-4-yl)diazene Pyridin-4-yl 196.25 108–109 Moderate conjugation, polar due to N-heteroatoms
(E)-1-(4-Methoxyphenyl)-2-phenyldiazene 4-Methoxyphenyl, phenyl 212.25 Not reported Electron-donating methoxy group enhances stability
(E)-bis(4-ethynylphenyl)diazene 4-ethynylphenyl ~252.3* Not reported Ethynyl groups enable further functionalization

*Calculated based on molecular formula.

Key Observations:

Steric Effects : Phenanthrenyl substituents impose greater steric hindrance compared to smaller aryl groups (e.g., phenyl or pyridinyl), reducing solubility in common solvents .

This contrasts with electron-deficient substituents (e.g., halophenyl groups), which increase electrophilicity and reactivity in regioselective reactions .

Thermal Stability : Bulky substituents like phenanthrenyl may improve thermal stability compared to linear derivatives (e.g., ethynylphenyl), though experimental data are lacking.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.